Cas no 1379340-54-1 (4-(Bromomethyl)-3,5-dimethylphenol)

• Product Name: 4-(Bromomethyl)-3,5-dimethylphenol
• CAS No: 1379340-54-1
• MF: C₉H₁₁BrO
• MW: 215.087042093277
• CID: 5001914
• Update Time: 2025-10-23

4-(Bromomethyl)-3,5-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-3,5-dimethylphenol
• 2,6-Dimethyl-4-hydroxybenzyl bromide
• 4-(Bromomethyl)-3,5-dimethylphenol

• Inchi： 1S/C9H11BrO/c1-6-3-8(11)4-7(2)9(6)5-10/h3-4,11H,5H2,1-2H3
• InChI Key： KLHIJRPSGYJYFG-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 4-(Bromomethyl)-3,5-dimethylphenol

Comprehensive Overview of 4-(Bromomethyl)-3,5-dimethylphenol (CAS No. 1379340-54-1)

4-(Bromomethyl)-3,5-dimethylphenol (CAS No. 1379340-54-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a bromomethyl group attached to a dimethyl-substituted phenol ring, makes it a versatile building block for cross-coupling reactions and functional group transformations. Researchers and industries value this compound for its role in developing bioactive molecules and high-performance polymers, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for halogenated phenols like 4-(Bromomethyl)-3,5-dimethylphenol has surged due to their applications in drug discovery and material science. A common query among chemists is: "How does the bromomethyl group enhance reactivity in nucleophilic substitutions?" The answer lies in the compound’s ability to act as an alkylating agent, facilitating the introduction of 3,5-dimethylphenyl moieties into complex architectures. This property is critical for synthesizing targeted therapeutics, such as kinase inhibitors or antimicrobial agents, which dominate today’s pharmaceutical R&D.

From an industrial perspective, CAS 1379340-54-1 is often discussed alongside click chemistry and catalytic C-C bond formation, reflecting its relevance in modern synthetic methodologies. Environmental concerns have also driven interest in solvent-free reactions involving this compound, as manufacturers seek to reduce waste and energy consumption. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with stringent regulatory standards for high-purity intermediates.

The stability of 4-(Bromomethyl)-3,5-dimethylphenol under various conditions is another frequent topic in scientific forums. Studies highlight its compatibility with Grignard reagents and palladium-catalyzed reactions, making it a staple in organometallic chemistry. Additionally, its crystalline form allows for easy handling and storage, addressing logistical challenges in supply chains. As the chemical industry shifts toward digitalization, computational tools like molecular docking and QSAR modeling are increasingly used to predict its behavior in novel applications.

Innovations in green chemistry have further spotlighted 1379340-54-1, particularly in catalytic hydrogenation and microwave-assisted synthesis. These methods not only improve yield but also align with global sustainability goals. For instance, researchers are exploring its use in biodegradable polymers, responding to consumer demand for eco-friendly materials. Such advancements underscore the compound’s potential beyond traditional domains, bridging gaps between academia and industrial scalability.

In summary, 4-(Bromomethyl)-3,5-dimethylphenol (CAS No. 1379340-54-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to advanced materials—coupled with evolving synthetic techniques, position it as a critical component in next-generation scientific breakthroughs. As industries prioritize efficiency and sustainability, this compound will undoubtedly remain at the forefront of chemical research and technological advancement.